Cas no 1805340-07-1 (Ethyl 2-bromo-4-(difluoromethyl)-3-methylpyridine-5-carboxylate)

• Product Name: Ethyl 2-bromo-4-(difluoromethyl)-3-methylpyridine-5-carboxylate
• CAS No: 1805340-07-1
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4862008
• Update Time: 2025-07-21

Ethyl 2-bromo-4-(difluoromethyl)-3-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-(difluoromethyl)-3-methylpyridine-5-carboxylate

• Inchi： 1S/C10H10BrF2NO2/c1-3-16-10(15)6-4-14-8(11)5(2)7(6)9(12)13/h4,9H,3H2,1-2H3
• InChI Key： JGZMRJCTAHNMQA-UHFFFAOYSA-N
• SMILES： BrC1C(C)=C(C(F)F)C(C(=O)OCC)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-bromo-4-(difluoromethyl)-3-methylpyridine-5-carboxylate

Recent Advances in the Application of Ethyl 2-bromo-4-(difluoromethyl)-3-methylpyridine-5-carboxylate (CAS: 1805340-07-1) in Chemical Biology and Pharmaceutical Research

Ethyl 2-bromo-4-(difluoromethyl)-3-methylpyridine-5-carboxylate (CAS: 1805340-07-1) is a highly versatile pyridine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a critical building block in the synthesis of various bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Its unique structural features, including the difluoromethyl group and bromo substitution, make it a valuable intermediate for constructing complex molecular architectures with potential biological activities.

Recent studies have highlighted the compound's role in facilitating efficient cross-coupling reactions, enabling the rapid assembly of diverse pyridine-based scaffolds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in Suzuki-Miyaura coupling reactions for constructing novel kinase inhibitors. The electron-withdrawing carboxylate group at the 5-position and the bromo substituent at the 2-position create an ideal electronic environment for palladium-catalyzed transformations, while the difluoromethyl group at the 4-position often contributes to enhanced metabolic stability in resulting drug candidates.

In pharmaceutical applications, researchers at several major institutions have employed 1805340-07-1 as a key intermediate in developing potential antiviral agents. A recent patent application (WO2023056421) discloses its use in synthesizing pyridine-containing compounds showing promising activity against RNA viruses. The difluoromethyl group's isosteric properties with common pharmacophores allow for optimal interactions with biological targets while maintaining favorable physicochemical properties. Computational studies accompanying this work suggest that derivatives maintain good membrane permeability and solubility profiles, crucial for oral bioavailability.

The agrochemical sector has also benefited from applications of this compound. A 2024 study published in Pest Management Science detailed its incorporation into novel fungicides targeting cytochrome bc1 complex inhibition. The methyl group at the 3-position appears to play a critical role in binding orientation within the target enzyme's active site, while the difluoromethyl moiety contributes to resistance management properties. Field trials showed that derivatives maintained efficacy against resistant strains of major crop pathogens, suggesting this scaffold may address growing concerns about fungicide resistance.

From a synthetic chemistry perspective, recent methodological advances have expanded the utility of 1805340-07-1. A breakthrough reported in Angewandte Chemie (2023) demonstrated its successful use in photoredox-catalyzed C-H functionalization reactions, enabling direct modification of the pyridine core without requiring pre-functionalization. This development significantly streamlines the synthesis of complex derivatives and opens new possibilities for structure-activity relationship studies. The bromo substituent serves as an excellent handle for further diversification through various metal-catalyzed transformations.

Ongoing research continues to explore the full potential of Ethyl 2-bromo-4-(difluoromethyl)-3-methylpyridine-5-carboxylate. Current investigations focus on its application in PROTAC (proteolysis targeting chimera) development, where its structural features may facilitate optimal linker placement and E3 ligase recruitment. Preliminary results presented at the 2024 ACS National Meeting suggest that derivatives maintain good cellular permeability while achieving effective target protein degradation, potentially addressing challenges in this emerging therapeutic modality.

As research progresses, the compound's safety profile and environmental impact are receiving increased attention. Recent toxicological studies indicate favorable characteristics, with the ester group facilitating metabolic clearance. However, researchers emphasize the need for careful consideration of the bromo substituent in final active ingredients, prompting investigations into downstream modifications that might improve the overall safety profile while maintaining biological activity.